Cas no 157722-21-9 (Gentiournoside D)

• Product Name: Gentiournoside D
• CAS No: 157722-21-9
• MF: C₂₃H₂₈O₁₃
• MW: 512.46
• CID: 2677465
• PubChem ID: 134715243
• Update Time: 2025-05-07

Gentiournoside D Chemical and Physical Properties

Names and Identifiers

• Gentiournoside D
• (1S,4As,6S,7R,7aS)-6-(2,3-dihydroxybenzoyl)oxy-7-methyl-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydr
• (1S,4aS,6S,7R,7aS)-6-(2,3-dihydroxybenzoyl)oxy-7-methyl-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-carboxylic acid
• E88860
• 157722-21-9
• (1S,4aS,6S,7R,7aS)-6-((2,3-Dihydroxybenzoyl)oxy)-7-methyl-1-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-carboxylic acid
• HY-N5065
• FS-7188
• CS-0032259
• DA-63739
• (1S,4aS,6S,7R,7aS)-6-(2,3-dihydroxybenzoyloxy)-7-methyl-1-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}-1H,4aH,5H,6H,7H,7aH-cyclopenta[c]pyran-4-carboxylic acid

• Inchi： 1S/C23H28O13/c1-8-13(34-21(32)9-3-2-4-12(25)16(9)26)5-10-11(20(30)31)7-33-22(15(8)10)36-23-19(29)18(28)17(27)14(6-24)35-23/h2-4,7-8,10,13-15,17-19,22-29H,5-6H2,1H3,(H,30,31)/t8-,10+,13-,14+,15+,17+,18-,19+,22-,23-/m0/s1
• InChI Key： CAKNXIQZWKLNKL-AOLCZBGXSA-N
• SMILES： O1C=C(C(=O)O)[C@H]2C[C@@H]([C@H](C)[C@H]2[C@@H]1O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)OC(C1C=CC=C(C=1O)O)=O

Computed Properties

• Exact Mass: 512.15299094g/mol
• Monoisotopic Mass: 512.15299094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 848
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 213
• XLogP3: 0.4

Experimental Properties

• Color/Form: Powder
• Density: 1.65±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (5.1 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Iridoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoid O-glycosides
• Iridoids